ZD-6888 Hydrochloride

• CAS No.: 138620-17-4
• Product Name: ZD-6888 Hydrochloride
• Molecular Formula: C25H26ClN5O
• Molecular Weight: 448 g/mol
• IUPAC Name: 2-ethyl-4-[[4-[2-(2H-tetrazol-5-yl)phenyl]phenyl]methoxy]-5,6,7,8-tetrahydroquinoline;hydrochloride
• Standard InChI: InChI=1S/C25H25N5O.ClH/c1-2-19-15-24(22-9-5-6-10-23(22)26-19)31-16-17-11-13-18(14-12-17)20-7-3-4-8-21(20)25-27-29-30-28-25;/h3-4,7-8,11-15H,2,5-6,9-10,16H2,1H3,(H,27,28,29,30);1H
• Standard InChIKey: RPRNBLHRKYAXSM-UHFFFAOYSA-N
• SMILES: CCC1=CC(=C2CCCCC2=N1)OCC3=CC=C(C=C3)C4=CC=CC=C4C5=NNN=N5.Cl
• Canonical SMILES: CCC1=CC(=C2CCCCC2=N1)OCC3=CC=C(C=C3)C4=CC=CC=C4C5=NNN=N5.Cl
• Appearance: Solid powder
• Description: ZD-6888 Hydrochloride, also known as ZD-6888 and ICI-D-6888, is an angiotensin type 1 receptor antagonist potentially for the treatment of hypertension.
• Purity: >98% (or refer to the Certificate of Analysis)
• Shelf Life: >2 years if stored properly
• Solubility: Soluble in DMSO
• Storage: Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
• Synonyms: 2-ethyl-5,6,7,8-tetrahydro-4-((2'-(1H-tetrazol-5-yl)biphenyl-4-yl)methoxy)quinoline; ICI D6888; ICI-D6888; ZD 6888; ZD6888; ZENECA ZD6888
• Reference: 1: Jackson DG, Jones HB. Histopathological and ultrastructural changes in the juxtaglomerular apparatus of the rat following administration of ZENECA ZD6888 (2-ethyl-5,6,7,8-tetrahydro-4-[(2'-(1H-tetrazol-5-yl)biphenyl-4-yl)- methoxy]quinoline), an angiotensin II antagonist. Toxicol Pathol. 1995 Jan-Feb;23(1):7-15. PubMed PMID: 7770702.; 2: Bradbury RH, Allott CP, Dennis M, Girdwood JA, Kenny PW, Major JS, Oldham AA, Ratcliffe AH, Rivett JE, Roberts DA, et al. New nonpeptide angiotensin II receptor antagonists. 3. Synthesis, biological properties, and structure-activity relationships of 2-alkyl-4-(biphenylylmethoxy)pyridine derivatives. J Med Chem. 1993 Apr 30;36(9):1245-54. PubMed PMID: 8487261.
• PubChem Compound: 19935771
• Last Modified: Nov 11 2021